4-FLUORO-N-{4-[(4-METHYLPIPERIDIN-1-YL)SULFONYL]PHENYL}BENZENE-1-SULFONAMIDE

• IUPAC Name: 4-fluoro-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]benzenesulfonamide
• InChI: InChI=1S/C18H21FN2O4S2/c1-14-10-12-21(13-11-14)27(24,25)18-8-4-16(5-9-18)20-26(22,23)17-6-2-15(19)3-7-17/h2-9,14,20H,10-13H2,1H3
• InChI Key: PSJQOYJGFDFBHX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O4S2
• Molecular Weight: 412.5 g/mol

Description

4-Fluoro-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}benzene-1-sulfonamide is a sulfonamide derivative featuring a 4-fluorophenyl group and a 4-methylpiperidinyl sulfonyl moiety attached to a central phenyl ring. This compound was synthesized via a rational design approach, utilizing 1-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)ethan-1-one as a precursor (Scheme 1–5 in and ) . Its synthesis underscores the importance of sulfonamide-based scaffolds in medicinal chemistry, particularly for modulating protein-protein interactions or enzymatic activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-FLUORO-N-{4-[(4-METHYLPIPERIDIN-1-YL)SULFONYL]PHENYL}BENZENE-1-SULFONAMIDE typically involves multiple steps, including the introduction of the fluorine atom, the formation of the sulfonamide group, and the incorporation of the piperidine ring. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure consistent quality and scalability for commercial applications.

Chemical Reactions Analysis

Types of Reactions

4-FLUORO-N-{4-[(4-METHYLPIPERIDIN-1-YL)SULFONYL]PHENYL}BENZENE-1-SULFONAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The fluorine atom and sulfonamide group can participate in substitution reactions, resulting in new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups.

Scientific Research Applications

4-FLUORO-N-{4-[(4-METHYLPIPERIDIN-1-YL)SULFONYL]PHENYL}BENZENE-1-SULFONAMIDE has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-FLUORO-N-{4-[(4-METHYLPIPERIDIN-1-YL)SULFONYL]PHENYL}BENZENE-1-SULFONAMIDE involves its interaction with specific molecular targets and pathways. The fluorine atom and sulfonamide group play crucial roles in binding to target proteins or enzymes, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects: Fluorine vs. Other Halogens

• Chlorine Substituents : Compounds like 4-chloro-N-[(2Z)-1-(2-phenylethyl)piperidin-2-ylidene]benzenesulfonamide () replace fluorine with chlorine. Chlorine’s larger atomic size and stronger electron-withdrawing nature may enhance binding affinity but reduce metabolic stability compared to fluorine .

Heterocyclic Moieties

• Piperidine vs. Piperazine : The target compound’s 4-methylpiperidine group contrasts with piperazine-containing analogs like 4-chloro-N-[2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]ethyl]benzenesulfonamide (). Piperazine’s additional nitrogen atom may enhance solubility and hydrogen-bonding capacity .

Functional Group Modifications

• Hydroxybenzylamino Groups: N-[3-(4-fluorophenoxy)phenyl]-4-[(2-hydroxybenzyl)amino]piperidine-1-sulfonamide () introduces a phenolic hydroxyl group, which may improve solubility but introduce susceptibility to oxidative metabolism .
• Isoxazole Rings : 4-Fluoro-N-[[3-(4-methoxyphenyl)-5-isoxazolyl]methyl]benzenesulfonamide () incorporates an isoxazole ring, enhancing metabolic stability due to the heterocycle’s resistance to degradation .

Structural and Pharmacokinetic Considerations

• Solubility: Hydrophilic groups (e.g., hydroxybenzylamino in ) improve aqueous solubility, whereas lipophilic groups (e.g., trifluoromethyl in ) enhance membrane permeability .
• Metabolic Stability : Fluorine and trifluoromethyl groups (Evidences 1, 10) confer resistance to oxidative metabolism compared to chlorine () or hydroxy groups () .
• Target Selectivity : Rigid heterocycles (e.g., thiazolopyrimidine in ) may reduce off-target effects compared to flexible piperidine derivatives .